Cas no 2172221-89-3 (1H-indazole-3-carbohydrazide hydrochloride)

• Product Name: 1H-indazole-3-carbohydrazide hydrochloride
• CAS No: 2172221-89-3
• MF: C₈H₉ClN₄O
• MW: 212.636259794235
• CID: 6258545
• PubChem ID: 132398640
• Update Time: 2025-11-01

1H-indazole-3-carbohydrazide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-indazole-3-carbohydrazide hydrochloride
• 2172221-89-3
• EN300-1440149
• 1H-Indazole-3-carbohydrazide;hydrochloride

• Inchi： 1S/C8H8N4O.ClH/c9-10-8(13)7-5-3-1-2-4-6(5)11-12-7;/h1-4H,9H2,(H,10,13)(H,11,12);1H
• InChI Key： VADUFIHVYMSACE-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C2C=CC=CC=2NN=1)NN

Computed Properties

• Exact Mass: 212.0464886g/mol
• Monoisotopic Mass: 212.0464886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8Ų

Additional information on 1H-indazole-3-carbohydrazide hydrochloride

Comprehensive Overview of 1H-indazole-3-carbohydrazide hydrochloride (CAS No. 2172221-89-3): Properties, Applications, and Research Insights

1H-indazole-3-carbohydrazide hydrochloride (CAS No. 2172221-89-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the indazole family, a class of heterocyclic compounds known for their diverse biological activities. With the molecular formula C₈H₈N₄O·HCl, this hydrochloride salt exhibits enhanced solubility and stability, making it a valuable intermediate in synthetic chemistry and drug discovery.

The indazole core of 1H-indazole-3-carbohydrazide hydrochloride is particularly noteworthy for its role in modulating enzyme activity and receptor binding. Researchers have explored its derivatives for their potential in targeting kinase inhibitors, anti-inflammatory agents, and anticancer therapies. Recent studies highlight its relevance in the development of small-molecule drugs, especially in the context of precision medicine and personalized therapeutics, which are currently trending topics in biomedical research.

From a synthetic perspective, 1H-indazole-3-carbohydrazide hydrochloride serves as a versatile building block for the preparation of more complex molecules. Its carbohydrazide functional group allows for facile condensation reactions with aldehydes and ketones, enabling the construction of hydrazone derivatives. These derivatives are often investigated for their antioxidant and chelating properties, aligning with the growing interest in metal-organic frameworks (MOFs) and bioactive materials.

In the realm of drug design, the compound's hydrogen-bonding capacity and aromatic stacking interactions make it a promising scaffold for optimizing pharmacokinetic properties. Computational chemists frequently utilize molecular docking and QSAR modeling to predict its binding affinity with target proteins, addressing common search queries like "indazole derivatives in drug discovery" or "how to improve drug solubility using hydrochloride salts". Such methodologies are critical for reducing attrition rates in preclinical development.

Another area of interest is the compound's potential role in neuropharmacology. Preliminary studies suggest that 1H-indazole-3-carbohydrazide analogs may interact with GABA receptors or serotonin pathways, sparking discussions about their utility in neurological disorders. This aligns with popular search trends such as "new treatments for anxiety disorders" and "non-opioid pain management alternatives", reflecting societal demand for safer therapeutics.

Quality control and analytical characterization of CAS No. 2172221-89-3 are equally important. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. Researchers often search for "HPLC methods for indazole analysis" or "NMR peaks of carbohydrazide derivatives", underscoring the need for standardized protocols in chemical synthesis.

Environmental and regulatory considerations also play a role in the compound's applications. While 1H-indazole-3-carbohydrazide hydrochloride is not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP). Sustainable synthesis methods, including green chemistry approaches, are increasingly explored to minimize waste—a topic frequently queried as "eco-friendly synthesis of heterocycles".

In summary, 1H-indazole-3-carbohydrazide hydrochloride (CAS No. 2172221-89-3) represents a multifaceted compound with broad implications across medicinal chemistry, materials science, and biotechnology. Its adaptability to modern research trends—such as AI-driven drug discovery and high-throughput screening—ensures its continued relevance in scientific innovation.